Cas no 1391046-15-3 (tert-butyl N-(2-amino-3-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3-hydroxypropyl)carbamate
• CAS No: 1391046-15-3
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 5179650
• PubChem ID: 22467441
• Update Time: 2026-03-05

tert-butyl N-(2-amino-3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-amino)-2-amino-1-propanol
• tert-Butyl (2-amino-3-hydroxypropyl)carbamate
• Carbamic acid, N-(2-amino-3-hydroxypropyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(2-AMINO-3-HYDROXYPROPYL)CARBAMATE
• tert-butyl N-(2-amino-3-hydroxypropyl)carbamate

• Inchi： 1S/C8H18N2O3/c1-8(2,3)13-7(12)10-4-6(9)5-11/h6,11H,4-5,9H2,1-3H3,(H,10,12)
• InChI Key： PCTCLLZTTRWASL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(N)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-amino-3-hydroxypropyl)carbamate

Recent Advances in the Application of tert-Butyl N-(2-amino-3-hydroxypropyl)carbamate (CAS: 1391046-15-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(2-amino-3-hydroxypropyl)carbamate (CAS: 1391046-15-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This carbamate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors, kinase modulators, and other therapeutic agents. Recent studies have highlighted its role in facilitating the development of novel drug candidates with improved pharmacokinetic properties and target specificity.

One of the most notable advancements involves the use of tert-butyl N-(2-amino-3-hydroxypropyl)carbamate in the synthesis of small-molecule inhibitors targeting key enzymes in cancer pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective PI3K inhibitors, which exhibit potent anti-proliferative effects against several cancer cell lines. The compound's unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the 2-amino-3-hydroxypropyl moiety, enable precise control over molecular interactions and stability during synthetic processes.

In addition to its applications in oncology, tert-butyl N-(2-amino-3-hydroxypropyl)carbamate has been employed in the development of antiviral agents. A recent preprint on bioRxiv detailed its incorporation into the backbone of novel HIV-1 protease inhibitors, where it enhances binding affinity to the viral enzyme while minimizing off-target effects. The study utilized advanced computational modeling and X-ray crystallography to validate the compound's role in stabilizing inhibitor-enzyme complexes, paving the way for next-generation antiviral therapies.

From a synthetic chemistry perspective, researchers have optimized protocols for the large-scale production of tert-butyl N-(2-amino-3-hydroxypropyl)carbamate, addressing challenges related to yield and purity. A 2024 patent application by a leading pharmaceutical company disclosed a novel catalytic system that achieves >90% yield under mild conditions, significantly reducing production costs and environmental impact. This breakthrough is expected to accelerate the commercialization of derivatives based on this key intermediate.

Looking ahead, the versatility of tert-butyl N-(2-amino-3-hydroxypropyl)carbamate (CAS: 1391046-15-3) continues to inspire innovative applications across multiple therapeutic areas. Ongoing research explores its potential in neurodegenerative disease drug development, where its ability to cross the blood-brain barrier and modulate protein-protein interactions shows particular promise. As synthetic methodologies and analytical techniques advance, this compound is poised to remain a cornerstone of medicinal chemistry efforts for years to come.